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Compound of Interest

Compound Name: MitoTracker Deep Red FM

Cat. No.: B1262682 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must adhere to institution-specific guidelines for chemical waste disposal. This document

provides a general procedural framework and should be supplemented by your local

Environmental Health & Safety (EHS) office's protocols.

MitoTracker Deep Red FM, a fluorescent dye used to label mitochondria in live cells, is not

classified as a hazardous substance according to its Safety Data Sheets (SDS). However,

proper disposal is crucial to maintain laboratory safety and environmental compliance. The dye

is typically dissolved in dimethyl sulfoxide (DMSO), which requires specific handling as a

flammable organic solvent.

Core Disposal Protocol
The primary determinant for the disposal of MitoTracker Deep Red FM is the solvent used and

the concentration of the dye in the solution. Given that it is most commonly prepared as a stock

solution in DMSO, the disposal procedure for the solvent will dictate the overall process.

Step 1: Consult Your Institution's EHS Guidelines Before proceeding with any disposal method,

the first and most critical step is to consult your institution's Environmental Health & Safety

(EHS) office. They will provide specific procedures for chemical waste disposal that are

compliant with local and national regulations.

Step 2: Segregate Waste Streams Proper segregation of waste is essential. Do not mix

MitoTracker Deep Red FM waste with other chemical or biological waste unless explicitly
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permitted by your EHS office. Three main waste streams will be generated:

Concentrated Stock Solution: The original vial and any unused stock solution in DMSO.

Working Solutions: Diluted solutions of MitoTracker Deep Red FM used for cell staining.

Contaminated Labware: Pipette tips, centrifuge tubes, flasks, and gloves that have come into

contact with the dye.

Step 3: Disposal of Liquid Waste

DMSO Stock and Working Solutions: All solutions containing DMSO should be collected in a

designated, properly labeled hazardous waste container for organic solvents.[1][2] The

container should be clearly marked as "Hazardous Waste," "Flammable," and list "Dimethyl

Sulfoxide (DMSO)" and "MitoTracker Deep Red FM" as contents. Store this container in a

well-ventilated area, away from sources of ignition, until it is collected by your institution's

hazardous waste management service.[1]

Aqueous Working Solutions: If working solutions are prepared in an aqueous buffer without

DMSO, they may potentially be disposed of down the drain with copious amounts of water.[3]

[4][5] However, this is strictly dependent on your local EHS regulations. Always seek

approval from your EHS office before disposing of any chemical down the drain.

Step 4: Disposal of Solid Waste Contaminated solid waste, such as pipette tips, tubes, and

gloves, should be collected in a designated, lined container. If these items are contaminated

with DMSO solutions, they should be treated as hazardous waste and disposed of through your

institution's chemical waste program.[6] For waste contaminated only with aqueous solutions of

MitoTracker Deep Red FM, consult your EHS office for the appropriate disposal method,

which may be the regular laboratory trash.

Step 5: Decontamination of Glassware Reusable glassware should be decontaminated by

washing thoroughly with an appropriate solvent (such as ethanol or isopropanol) to remove any

residual dye and DMSO, followed by a standard laboratory detergent and water wash. The

initial solvent rinse should be collected as hazardous waste.

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative information for

MitoTracker Deep Red FM.

Property Value Source

Molecular Formula C₃₄H₃₆Cl₂N₂ MedChemExpress SDS[4]

Molecular Weight 543.57 g/mol MedChemExpress SDS[4]

Excitation Maximum ~644 nm MedChemExpress

Emission Maximum ~665 nm MedChemExpress

Typical Stock Solution 1 mM in DMSO Cell Signaling Technology

Typical Working Conc. 20-200 nM MedChemExpress

Experimental Protocol: Preparation of MitoTracker
Deep Red FM Staining Solution

Prepare a 1 mM Stock Solution: To the vial containing 50 µg of lyophilized MitoTracker
Deep Red FM, add 91.98 µL of high-quality, anhydrous DMSO. Mix thoroughly until the solid

is completely dissolved. This will yield a 1 mM stock solution.

Storage of Stock Solution: Store the DMSO stock solution at -20°C, protected from light. It is

recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Prepare a 200 nM Working Solution: On the day of the experiment, dilute the 1 mM stock

solution to a final working concentration of 20-200 nM in a suitable buffer or cell culture

medium without serum. For example, to make 1 mL of 200 nM working solution, add 0.2 µL

of the 1 mM stock solution to 1 mL of buffer.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

MitoTracker Deep Red FM waste.
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Figure 1. Decision workflow for the disposal of MitoTracker Deep Red FM waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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